1-[(4-Bromophenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine

• Molecular Formula: C22H27BrN2O5
• Molecular Weight: 479.4 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-1-[4-[(2,3,4-trimethoxyphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H27BrN2O5/c1-27-19-9-4-16(21(28-2)22(19)29-3)14-24-10-12-25(13-11-24)20(26)15-30-18-7-5-17(23)6-8-18/h4-9H,10-15H2,1-3H3
• InChI Key: FDTQPNOCRCPQQX-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)CN2CCN(CC2)C(=O)COC3=CC=C(C=C3)Br)OC)OC

Description

1-[(4-Bromophenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine, also known as BPTP, is a chemical compound that has been of interest to the scientific community due to its potential applications in medicinal chemistry. BPTP is a piperazine derivative that has been synthesized through a variety of methods, and its mechanism of action and physiological effects have been studied extensively in laboratory experiments. In

Mechanism of Action

1-[(4-Bromophenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine has been shown to exert its anticancer activity through the induction of apoptosis, or programmed cell death, in cancer cells. It has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair, leading to DNA damage and cell death. This compound has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine, leading to increased levels of acetylcholine in the brain.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in laboratory experiments. It has been shown to induce apoptosis in cancer cells, inhibit the growth of various fungal strains, and increase the levels of acetylcholine in the brain. This compound has also been shown to have analgesic effects, reducing pain in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-Bromophenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine in laboratory experiments is its potential anticancer and antifungal activity, which could lead to the development of new cancer and antifungal drugs. However, one limitation is that this compound has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet known.

Future Directions

There are a number of future directions for research on 1-[(4-Bromophenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine. One area of research could be the development of this compound derivatives with increased potency and selectivity for specific targets. Another area of research could be the development of this compound-based drugs for the treatment of cancer, fungal infections, and neuropathic pain. Additionally, further studies could be conducted to investigate the safety and efficacy of this compound in clinical trials.

Synthesis Methods

1-[(4-Bromophenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine has been synthesized through a variety of methods, including the reaction of 4-bromophenol with acetic anhydride to form 1-(4-bromophenoxy)acetone, which is then reacted with 2,3,4-trimethoxybenzylamine to form this compound. Another method involves the reaction of 4-bromophenol with ethyl chloroformate to form 1-(4-bromophenoxy)acetyl chloride, which is then reacted with 2,3,4-trimethoxybenzylpiperazine to form this compound.

Scientific Research Applications

1-[(4-Bromophenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine has been studied extensively for its potential applications in medicinal chemistry. It has been shown to have anticancer activity in vitro, inhibiting the growth of cancer cells in a dose-dependent manner. This compound has also been shown to have antifungal activity, inhibiting the growth of various fungal strains. In addition, this compound has been studied for its potential use as a dopamine receptor agonist, as well as its potential use in the treatment of neuropathic pain.